![molecular formula C28H24Cl4N2O4S2 B2600177 4-chloro-N-(3-chlorobenzyl)-N-(2-{(3-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}ethyl)benzenesulfonamide CAS No. 338775-08-9](/img/structure/B2600177.png)
4-chloro-N-(3-chlorobenzyl)-N-(2-{(3-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}ethyl)benzenesulfonamide
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Description
4-chloro-N-(3-chlorobenzyl)-N-(2-{(3-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C28H24Cl4N2O4S2 and its molecular weight is 658.43. The purity is usually 95%.
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Scientific Research Applications
Novel Compounds and Medicinal Applications
Synthesis and Characterization
A study detailed the synthesis of carbamoylsulfonamide derivatives, highlighting their potential for medicinal applications due to the extensive intra- and intermolecular hydrogen bonds that stabilize their structure. These compounds are considered novel and promising for future medicinal uses (Siddiqui et al., 2008).
Biological Potential of Sulfonamide Hybrid Schiff Bases
Another research effort synthesized Schiff bases from 4-chloro-N-[2-(hydrazinocarbonyl) phenyl]benzenesulfonamide, evaluating their enzyme inhibition and antioxidant potential. Some synthesized compounds showed significant inhibition against AChE and BChE enzymes, suggesting potential as neuroprotective agents (Kausar et al., 2019).
Antimicrobial and Antifungal Agents
A study synthesized and tested various sulfonamide derivatives for their antimicrobial and antifungal activities. Certain compounds exhibited promising antibacterial and antifungal potentials, indicating their utility as potential antimicrobial agents (Abbasi et al., 2020).
Structural and Molecular Studies
Crystal Structure Analysis
Research on the crystal structures of condensation products of sulfonamides has provided insights into their chemical behavior and potential applications in material science. These studies help understand the molecular arrangements and interactions within these compounds, which is crucial for designing targeted applications (Chumakov et al., 2006).
Molecular Electronics and Kinetics
Investigations into the molecular-electronic structure and kinetic behavior of sulfonamide derivatives have laid the groundwork for their application in molecular electronics and as reactants in chemical synthesis processes. This research underlines the importance of understanding the electronic and kinetic properties for the development of new materials and chemicals (Rublova et al., 2017).
Properties
IUPAC Name |
4-chloro-N-[(3-chlorophenyl)methyl]-N-[2-[(3-chlorophenyl)methyl-(4-chlorophenyl)sulfonylamino]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24Cl4N2O4S2/c29-23-7-11-27(12-8-23)39(35,36)33(19-21-3-1-5-25(31)17-21)15-16-34(20-22-4-2-6-26(32)18-22)40(37,38)28-13-9-24(30)10-14-28/h1-14,17-18H,15-16,19-20H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQUCZWGJYFDFPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CN(CCN(CC2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24Cl4N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
658.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.